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Compound of Interest

Compound Name: 2-Phenyl-2-piperidinoacetonitrile

CAS No.: 5766-79-0

Cat. No.: B1596278

Get Quote

CAS Number: 5766-79-0 Synonyms:

-Phenyl-

-piperidinoacetonitrile; 2-Phenyl-2-(1-piperidinyl)acetonitrile Chemical Family:

-Aminonitriles Regulatory Status: DEA List I Chemical (Precursor); Controlled Substance
Intermediate.[1][2]

Part 1: Executive Summary & Core Directive
This technical guide provides a rigorous Global Harmonized System (GHS) classification

framework for 2-Phenyl-2-piperidinoacetonitrile, a critical intermediate in the synthesis of

dissociative anesthetics (e.g., phencyclidine analogs).[1][2] Due to its status as a controlled

substance precursor and a potent chemical intermediate, standard public safety databases

often lack comprehensive toxicological profiling.[1][2]
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This guide bridges that gap by synthesizing Structure-Activity Relationships (SAR), existing

ECHA notification data, and functional group analysis to establish a defensible safety profile.[1]

[2] The classification logic prioritizes the Precautionary Principle, assuming high reactivity and

potential CNS activity characteristic of lipophilic

-aminonitriles.[1]

Part 2: Physicochemical Characterization & Hazard
Identification[1][2]
Before assigning GHS codes, we must characterize the molecule's potential for bioavailability

and reactivity.[1][2]

Structural Analysis
The molecule consists of three distinct functional zones:

Nitrile Group (-C≡N): Potential for metabolic release of cyanide (cyanogenesis), though

sterically hindered by the adjacent phenyl and piperidine groups.[1][2]

Piperidine Ring: A secondary amine derivative, imparting basicity (estimated pKa

9-10) and lipophilicity.[1][2] This drives irritation and membrane permeability.[1][2]

Benzylic Carbon: The central chiral center links the phenyl ring, increasing lipophilicity (LogP

> 2.5), facilitating Blood-Brain Barrier (BBB) penetration.[1][2]

GHS Classification Matrix
Based on available data (ECHA C&L Inventory) and read-across from structurally similar

aminonitriles, the following classification is established:
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Hazard Class Category
Hazard Statement
Code

Hazard Statement
Text

Acute Toxicity (Oral) Cat. 4 H302
Harmful if swallowed.

[1][2][3][4][5][6][7]

Skin

Corrosion/Irritation
Cat.[1][2][4][7][8] 2 H315

Causes skin irritation.

[1][2][4][6][7][9]

Serious Eye

Damage/Irritation
Cat.[1][2][4][7][8] 2A H319

Causes serious eye

irritation.[1][2][4][5][6]

[7]

STOT - Single

Exposure
Cat. 3 H336

May cause

drowsiness or

dizziness (CNS

effects).[1][2]

Aquatic Toxicity

(Acute)
Cat.[1][2] 3 H402

Harmful to aquatic life

(Predicted).[1][2]

Note on Acute Toxicity: While specific LD50 data is sparse, the classification of H302 is derived

from the typical toxicity profile of

-aminonitriles, which often show oral LD50 values in the 300–2000 mg/kg range.[1]

[2] The H336 (CNS effects) is a mechanistic inference due to its structural role as a

PCP precursor and high lipophilicity.[1][2]

Part 3: Technical Justification (The "Why")
The Mechanism of Toxicity (Nitrile vs. Amine)
The toxicity of 2-Phenyl-2-piperidinoacetonitrile is not merely additive; it is synergistic.[1][2]
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Cyanogenic Potential: Unlike simple aliphatic nitriles, the steric bulk of the phenyl and

piperidine groups creates a "cage effect," potentially slowing the enzymatic release of

cyanide by cytochrome P450.[1][2] However, if metabolized, the release of HCN inhibits

cytochrome c oxidase, leading to histotoxic hypoxia.[1][2]

Decision: Classify as Acute Tox 4 rather than 3, acknowledging the steric hindrance but

respecting the nitrile hazard.

Alkaline Irritation: The piperidine moiety is a strong base.[1][2] Upon contact with moist

mucous membranes (eyes/lungs), it protonates, releasing hydroxide ions (

).[1][2] This causes saponification of membrane lipids, justifying H319 (Eye Irritation) and
H315 (Skin Irritation).[1][2]

CNS Activity (The Hidden Hazard)
Most SDSs for chemical intermediates ignore pharmacological effects.[1][2] However, for drug

development professionals, ignoring the pharmacophore is negligent.[1][2] This molecule is a

direct precursor to dissociative agents.[1][2] Accidental inhalation or dermal absorption can

lead to:

Disorientation[2]

Nystagmus (involuntary eye movement)[1][2]

Ataxia[2][3][5][8]

GHS Implication: This necessitates the inclusion of H336 (May cause drowsiness or

dizziness) under STOT-SE, even if not formally listed in basic chemical catalogs.[1][2]

Part 4: Visualization of Classification Logic
The following diagram illustrates the decision tree used to derive the GHS classification,

moving from chemical structure to hazard assignment.
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Figure 1: Structural-Activity Relationship (SAR) flow leading to specific GHS Hazard

Statements.[1][2][3][7]

Part 5: Experimental Protocols for Safety Validation
As a self-validating system, the following protocols allow a lab to verify the assigned hazards

without full-scale animal testing, using surrogate markers.

Protocol A: pH-Stat Titration for Irritancy Potential
Objective: Validate H315/H319 by determining the pKa and buffering capacity.[1]

Preparation: Dissolve 10 mg of the compound in 10 mL of 1:1 Ethanol/Water (to ensure

solubility).

Calibration: Calibrate pH meter to 4.0, 7.0, and 10.0 standards.

Titration: Titrate with 0.01 M HCl, recording pH every 50

L.

Analysis: Identify the inflection point.[1][2]

Threshold: If pKa > 9.0, the substance is a confirmed alkaline irritant (Corrosive/Irritant).[1]

[2]

Validation: This confirms the H319 classification.[1][2]
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Protocol B: Ellman’s Reagent Test for Nitrile Stability
Objective: Assess stability against spontaneous hydrolysis (preventing false H300/H310/H330

classifications).

Incubation: Incubate compound in simulated gastric fluid (pH 1.2) for 4 hours at 37°C.

Detection: Neutralize and treat with Ellman’s reagent or a specific cyanide colorimetric kit.[1]

[2]

Result:

No color change = Nitrile is stable (Supports H302 - Harmful).[1][2]

Rapid color change = Labile cyanide (Escalate to H301 - Toxic).[1][2]

Expected Result: Stable due to steric hindrance (2-phenyl/2-piperidino substitution).[1][2]

Part 6: Handling & Emergency Response Workflow
Given the regulatory scrutiny and CNS activity, a strict handling workflow is required.[1][2]
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Figure 2: Operational safety workflow emphasizing spill neutralization via oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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